Cas no 61204-03-3 (trans-4-(4-Heptylcyclohexyl)benzonitrile)

Technical Introduction: trans-4-(4-Heptylcyclohexyl)benzonitrile is a liquid crystalline compound characterized by its stable cyclohexylbenzonitrile core and extended heptyl chain. This structure imparts high thermal stability, broad mesophase range, and excellent dielectric anisotropy, making it suitable for advanced liquid crystal displays (LCDs) and electro-optical applications. Its trans-configuration ensures low viscosity and fast response times, critical for high-performance devices. The compound exhibits good solubility in common LC mixtures, enabling precise tuning of optical and electro-optic properties. Its chemical robustness and compatibility with other mesogens enhance its utility in formulating high-resolution, low-power-consumption displays.
trans-4-(4-Heptylcyclohexyl)benzonitrile structure
61204-03-3 structure
Product name:trans-4-(4-Heptylcyclohexyl)benzonitrile
CAS No:61204-03-3
MF:C20H29N
MW:283.450965642929
MDL:MFCD01941020
CID:57647
PubChem ID:109064

trans-4-(4-Heptylcyclohexyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(trans-4-Heptylcyclohexyl)benzonitrile
    • trans-4-(4-n-Heptylcyclohexyl)benzonitrile
    • TRANS-4-(4-HEPTYLCYCLOHEXYL)BENZONITRILE
    • 4-(trans-4-n-heptylcyclohexyl)-benzonitrile
    • 4-Trans-Heptylcyclohexylcyanobenzene
    • 4-Trans-N-HeptylcyclohexylBenzonitrile
    • PCH-7
    • trans-4-Heptyl(4-cyanophenyl)cyclohexane
    • trans-4-n-heptyl-(4'-cyanophenyl)-cyclohexane
    • Benzonitrile,4-(4-heptylcyclohexyl)-, trans-
    • 4-(trans-4-n-Heptylcyclohexyl)benzonitrile
    • 4-(trans-4'-n-Heptylcyclohexyl)-1-cyanobenzene
    • 7PCH
    • Licristal S 1115
    • PCH 7
    • S 1115
    • p-trans-4-Heptylcyclohexylbenzonitrile
    • trans-4-Heptyl-1-(4-cyanophenyl)cyclohexane
    • 4-(4-Heptylcyclohexyl)benzonitrile
    • Benzonitrile, 4-(trans-4-heptylcyclohexyl)-
    • p-(4-Heptylcyclohexyl)benzonitrile
    • trans-4-(4-Heptylcyclohexylbenzonitrile
    • NSGMZTNTQKRAFA-UHFFFAOYSA-
    • NSGMZTNTQKRAFA-UHFFFAOYSA-N
    • SCHEMBL2461897
    • DTXSID601007025
    • F16590
    • 4-(4-Heptylcyclohexyl)benzonitrile #
    • FT-0757345
    • DS-6479
    • MFCD17015072
    • NS00053426
    • InChI=1/C20H29N/c1-2-3-4-5-6-7-17-8-12-19(13-9-17)20-14-10-18(16-21)11-15-20/h10-11,14-15,17,19H,2-9,12-13H2,1H3
    • EINECS 262-658-7
    • 61204-03-3
    • C20H29N
    • 62788-07-2
    • SB66867
    • SCHEMBL261098
    • CS-0061492
    • DTXSID60886423
    • A923974
    • AKOS016014056
    • FT-0735811
    • AKOS015917953
    • DA-22529
    • NSGMZTNTQKRAFA-UAPYVXQJSA-N
    • trans-4-(4-Heptylcyclohexyl)benzonitrile
    • MDL: MFCD01941020
    • Inchi: 1S/C20H29N/c1-2-3-4-5-6-7-17-8-12-19(13-9-17)20-14-10-18(16-21)11-15-20/h10-11,14-15,17,19H,2-9,12-13H2,1H3
    • InChI Key: NSGMZTNTQKRAFA-UHFFFAOYSA-N
    • SMILES: N#CC1C([H])=C([H])C(=C([H])C=1[H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

  • Exact Mass: 283.23000
  • Monoisotopic Mass: 283.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 7.7

Experimental Properties

  • Density: 0.96
  • Melting Point: 33℃
  • Boiling Point: 409.2°C at 760 mmHg
  • Flash Point: 202.6°C
  • Refractive Index: 1.518
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 23.79000
  • LogP: 6.19258
  • Solubility: Slightly soluble in water.

trans-4-(4-Heptylcyclohexyl)benzonitrile Security Information

  • Hazard Statement: H302
  • TSCA:Yes

trans-4-(4-Heptylcyclohexyl)benzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

trans-4-(4-Heptylcyclohexyl)benzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T252815-100mg
trans-4-(4-Heptylcyclohexyl)benzonitrile
61204-03-3
100mg
$ 320.00 2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1132132-5g
trans-4-(4-n-Heptylcyclohexyl)benzonitrile
61204-03-3 98%
5g
¥495.00 2024-05-06
Ambeed
A197674-1g
4-(trans-4-Heptylcyclohexyl)benzonitrile
61204-03-3 97%
1g
$19.0 2025-02-24
Chemenu
CM160773-1g
4-(trans-4-Heptylcyclohexyl)benzonitrile
61204-03-3 95%
1g
$18 2022-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T27080-1g
4-(trans-4-Heptylcyclohexyl)benzonitrile
61204-03-3 97%
1g
¥64.0 2024-07-18
eNovation Chemicals LLC
D960089-10g
trans-4-(4-Heptylcyclohexyl)benzonitrile
61204-03-3 97%
10g
$150 2024-06-06
abcr
AB349662-1 g
trans-4-(4-n-Heptylcyclohexyl)benzonitrile; .
61204-03-3
1 g
€101.30 2023-07-19
TRC
T252815-250mg
trans-4-(4-Heptylcyclohexyl)benzonitrile
61204-03-3
250mg
$ 635.00 2022-06-03
Chemenu
CM160773-10g
4-(trans-4-Heptylcyclohexyl)benzonitrile
61204-03-3 95%
10g
$179 2021-06-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RZ403-200mg
trans-4-(4-Heptylcyclohexyl)benzonitrile
61204-03-3 97%
200mg
111.0CNY 2021-07-12

trans-4-(4-Heptylcyclohexyl)benzonitrile Related Literature

Recommend Articles

Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd